7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 7,7-dimethyl-2-oxo-1,5,6,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C12H14N2O/c1-12(2)4-3-8-5-9(7-13)11(15)14-10(8)6-12/h5H,3-4,6H2,1-2H3,(H,14,15)
• InChI Key: KZAUZCBKNMGRDA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(C1)NC(=O)C(=C2)C#N)C
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• CAS No.: 1370592-57-6

Description

7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.257. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Synthesis

7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile derivatives have been synthesized using a one-pot, four-component reaction. This process leverages Zr(HPO4)2·H2O as an effective solid acid catalyst, emphasizing its utility in high-yield chemical synthesis under solvent-free conditions (Abdolmohammadi, 2013).

Structural and Optoelectronic Properties

Studies on hexahydroquinoline derivatives, including those structurally related to this compound, have explored their optoelectronic, nonlinear, and charge transport properties. Research employing density functional theory has provided insights into their potential as multifunctional materials, particularly in the fields of electronics and photonics (Irfan et al., 2020).

Crystal Structure Analysis

The crystal structure of similar hexahydroquinoline derivatives has been extensively studied. These analyses have revealed detailed molecular conformations and interactions, enhancing the understanding of their chemical behavior and potential applications in various scientific fields (Kant et al., 2014).

Synthesis of Derivatives

There has been significant research into the synthesis of various derivatives of hexahydroquinoline compounds. These studies have demonstrated methods for creating diverse chemical structures, potentially leading to novel applications in pharmaceuticals, materials science, and more (Elkholy & Morsy, 2006).

Exploration in Material Science

The derivatives of hexahydroquinoline, including those similar to this compound, have been explored for their potential in material science. Their unique molecular structures and properties offer promising avenues for developing new materials with specific characteristics (Wang et al., 2002).

Future Directions

The compound and its derivatives could be of interest in future research due to their potential biological activities. Further studies could focus on exploring these activities and developing new therapeutic agents bearing the 7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile nucleus.